2-({[4-(piperidinosulfonyl)-2-thienyl]carbonyl}amino)benzoic acid

• IUPAC Name: 2-[(4-piperidin-1-ylsulfonylthiophene-2-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C17H18N2O5S2/c20-16(18-14-7-3-2-6-13(14)17(21)22)15-10-12(11-25-15)26(23,24)19-8-4-1-5-9-19/h2-3,6-7,10-11H,1,4-5,8-9H2,(H,18,20)(H,21,22)
• InChI Key: RIJQWFXCWBENLP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CSC(=C2)C(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C17H18N2O5S2
• Molecular Weight: 394.5 g/mol

Description

2-({[4-(piperidinosulfonyl)-2-thienyl]carbonyl}amino)benzoic acid is a complex organic compound that features a combination of a benzoic acid moiety, a thienyl group, and a piperidinosulfonyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({[4-(piperidinosulfonyl)-2-thienyl]carbonyl}amino)benzoic acid typically involves multi-step organic reactions. One common approach is the condensation of 4-(piperidinosulfonyl)-2-thiophenecarboxylic acid with 2-aminobenzoic acid under specific reaction conditions. The reaction may require the use of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and catalysts like DMAP (4-dimethylaminopyridine) to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving automated systems for precise control of reaction parameters. Purification steps such as recrystallization or chromatography would be employed to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

2-({[4-(piperidinosulfonyl)-2-thienyl]carbonyl}amino)benzoic acid can undergo various chemical reactions, including:

Oxidation: The thienyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The piperidinosulfonyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to replace the piperidinosulfonyl group.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-({[4-(piperidinosulfonyl)-2-thienyl]carbonyl}amino)benzoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of novel materials with specific functional properties.

Mechanism of Action

The mechanism of action of 2-({[4-(piperidinosulfonyl)-2-thienyl]carbonyl}amino)benzoic acid involves its interaction with specific molecular targets. The compound may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The piperidinosulfonyl group can enhance the compound’s binding affinity and specificity for its targets. Pathways involved in its mechanism of action may include inhibition of signal transduction processes or disruption of cellular metabolism.

Comparison with Similar Compounds

Similar Compounds

2-(2-Thienylcarbonyl)benzoic acid: Lacks the piperidinosulfonyl group, resulting in different chemical properties and biological activities.

4-(Piperidinosulfonyl)-2-thiophenecarboxylic acid: Does not contain the benzoic acid moiety, leading to variations in its reactivity and applications.

Uniqueness

2-({[4-(piperidinosulfonyl)-2-thienyl]carbonyl}amino)benzoic acid is unique due to the presence of both the piperidinosulfonyl and benzoic acid groups, which confer distinct chemical and biological properties. This combination allows for versatile applications in various fields of research, making it a valuable compound for further study.